Cas no 1003708-58-4 (2-Nitro-5-(trifluoromethoxy)benzonitrile)

2-Nitro-5-(trifluoromethoxy)benzonitrile is a fluorinated aromatic compound featuring both nitro and trifluoromethoxy substituents on a benzonitrile core. This structure imparts unique electronic and steric properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of the nitro group enhances reactivity in reduction and substitution reactions, while the trifluoromethoxy moiety contributes to lipophilicity and metabolic stability. The benzonitrile group further expands its utility in heterocyclic chemistry. Its high purity and well-defined reactivity profile make it suitable for precision applications in medicinal chemistry and material science. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light.

2-Nitro-5-(trifluoromethoxy)benzonitrile structure

1003708-58-4 structure

Product Name:2-Nitro-5-(trifluoromethoxy)benzonitrile

CAS No:1003708-58-4

MF:C₈H₃F₃N₂O₃

MW:232.116232156754

MDL:MFCD09835205

CID:1037503

PubChem ID:45073540

Update Time:2025-06-09

2-Nitro-5-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Nitro-5-(trifluoromethoxy)benzonitrile
- ACMC-2097pk
- AG-A-44961
- ANW-14262
- AS01706
- CTK7C7171
- MolPort-003-984-105
- PubChem4820
- CS-0084341
- DTXSID90662777
- BS-19028
- DB-058359
- AKOS016009656
- A19510
- MFCD09835205
- D74499
- 1003708-58-4
- Benzonitrile, 2-nitro-5-(trifluoromethoxy)-
- MDL： MFCD09835205
- Inchi： 1S/C8H3F3N2O3/c9-8(10,11)16-6-1-2-7(13(14)15)5(3-6)4-12/h1-3H
- InChI Key： STFMZRHACYMUGG-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC(=C(C#N)C=1)[N+](=O)[O-])(F)F

Computed Properties

Exact Mass: 232.00959
Monoisotopic Mass: 232.00957645g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 317
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 78.8Å²

Experimental Properties

PSA: 76.16

2-Nitro-5-(trifluoromethoxy)benzonitrile Pricemore >>

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